3-(2-Methoxy-5-methylphenyl)-2-methylbenzoic acid, 95%
Overview
Description
3-(2-Methoxy-5-methylphenyl)-2-methylbenzoic acid, or 3-MMP-2-MBA, is an organic compound with a molecular formula of C13H14O2. It is a white crystalline solid, soluble in most organic solvents, and is used in a variety of research applications. 3-MMP-2-MBA is a versatile compound with both biochemical and physiological effects, as well as numerous applications in scientific research.
Scientific Research Applications
3-MMP-2-MBA has numerous applications in scientific research. It is used as a reagent in organic synthesis and can be used to synthesize a variety of compounds, including pharmaceuticals. It is also used as a catalyst in organic reactions and as a starting material for the synthesis of other organic compounds. Additionally, 3-MMP-2-MBA has been used to study the effects of oxidative stress on cells, as well as to investigate the mechanisms of enzyme inhibition.
Mechanism of Action
The mechanism of action of 3-MMP-2-MBA is not fully understood. However, it is believed to interact with various enzymes and proteins, inhibiting their activity and altering their structure. It is also thought to interact with the cell membrane, affecting its permeability and altering the cell’s ability to absorb and release molecules.
Biochemical and Physiological Effects
3-MMP-2-MBA has been shown to have numerous biochemical and physiological effects. It has been used to study the effects of oxidative stress on cells, as well as to investigate the mechanisms of enzyme inhibition. It has also been used to study the effects of inflammation and the role of inflammation in diseases such as cancer and Alzheimer’s. Additionally, 3-MMP-2-MBA has been used to study the effects of certain drugs on the body and to investigate the mechanisms of drug action.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-MMP-2-MBA in laboratory experiments is its versatility. It can be used in a variety of applications and can be synthesized relatively easily. Additionally, it is relatively stable and can be stored for long periods of time without degradation. However, the compound is toxic and must be handled with care. It should not be ingested or inhaled and should be stored in a well-ventilated area.
Future Directions
The future of 3-MMP-2-MBA in scientific research is promising. Further research is needed to fully understand the biochemical and physiological effects of the compound. Additionally, further research is needed to explore its potential applications in drug discovery and development, as well as its potential use in the treatment of diseases such as cancer and Alzheimer’s. Finally, further research is needed to investigate the mechanisms of action and the potential side effects of the compound.
Synthesis Methods
3-MMP-2-MBA can be synthesized in a laboratory setting via a multi-step process. The first step involves the condensation of 2-methylbenzoic acid and 5-methyl-2-methoxyphenol in the presence of an acid catalyst. This reaction results in the formation of the desired compound, 3-MMP-2-MBA. The product can then be purified using column chromatography.
properties
IUPAC Name |
3-(2-methoxy-5-methylphenyl)-2-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O3/c1-10-7-8-15(19-3)14(9-10)12-5-4-6-13(11(12)2)16(17)18/h4-9H,1-3H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FWWCGUSLXMCYCR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)C2=C(C(=CC=C2)C(=O)O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50689940 |
Source
|
| Record name | 2'-Methoxy-2,5'-dimethyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50689940 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261933-60-1 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 2′-methoxy-2,5′-dimethyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261933-60-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2'-Methoxy-2,5'-dimethyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50689940 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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